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Compound of Interest

Compound Name: Squalene

Cat. No.: B077637

Essential Safety and Handling Guide for
Squalene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use of Squalene in a laboratory setting, including detailed
operational procedures and disposal plans to ensure a safe research environment.

Personal Protective Equipment (PPE)

When handling Squalene, appropriate personal protective equipment is crucial to minimize
exposure and ensure personal safety. The recommended PPE is based on a thorough risk
assessment of the procedures to be performed.

Eye and Face Protection:
o Always wear safety glasses with side shields.[1]
e If there is a risk of splashing, chemical goggles should be worn.[1][2]

e In situations with a higher potential for splashing, a full-face shield used in conjunction with
chemical goggles offers maximum protection.[3][4]

Skin Protection:
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e Gloves: Chemical-resistant gloves are mandatory. Suitable materials include nitrile or PVC. It
is important to select gloves that have been tested according to relevant standards (e.g., EN
374 in Europe, US F739). Always inspect gloves for any signs of degradation or puncture
before use and replace them immediately if they are contaminated.

o Lab Coat: A standard lab coat should be worn to protect street clothing. For procedures with
a higher risk of splashes, a chemical-resistant apron or coveralls are recommended.

o Footwear: Wear closed-toe shoes; safety footwear or rubber boots are advisable when
handling larger quantities.

Respiratory Protection:
o Work in a well-ventilated area to minimize the inhalation of vapors.

e If ventilation is inadequate or if there is a potential for generating aerosols or mists, a
NIOSH-certified respirator with an appropriate filter for organic vapors should be used. The
specific type of respirator will depend on the concentration of Squalene in the air.

Quantitative Data Summary

The following table summarizes key quantitative data for Squalene, compiled from various
safety data sheets.
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Property Value

CAS Number 111-02-4

Molecular Formula C30H50

Molecular Weight 410.72 g/mol

Appearance Clear, slightly yellow liquid
Odor Faint or odorless

Melting Point -75°C/-103 °F

Boiling Point 285 °C /545 °F @ 25 mmHg
Flash Point >112°C/>233.6 °F
Specific Gravity 0.855

Solubility Insoluble in water

Handling and Storage Procedures

Handling:

» Avoid all personal contact, including inhalation of vapors or mists.
e Use in a well-ventilated area, preferably in a chemical fume hood.
e Prevent the concentration of vapors in low-lying areas and sumps.
e Do not eat, drink, or smoke in areas where Squalene is handled.

e Wash hands thoroughly with soap and water after handling.

e Launder contaminated clothing separately before reuse.

Storage:

e Store in a cool, dry, well-ventilated area.
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o Keep containers tightly closed when not in use.
» Store away from incompatible materials such as strong oxidizing agents.
» Protect containers from physical damage and check regularly for leaks.

Spill Management Workflow

In the event of a Squalene spill, a systematic approach is necessary to ensure safety and
proper cleanup. The following diagram illustrates the logical workflow for managing a spill.
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Squalene Spill Management Workflow

Evacuate Immediate Area & Alert Others

l

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

;

Increase Ventilation
(Open windows, use fume hood)

;

Contain Spill with Inert Absorbent Material
(Sand, earth, vermiculite)

;

Collect Absorbed Material into a Labeled Container

;

Clean Spill Area with Soap and Water

l

Dispose of Waste as Hazardous Material

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Squalene spill.
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Disposal Plan

The disposal of Squalene and any contaminated materials must be handled in accordance
with local, state, and federal regulations.

o Waste Collection: Collect Squalene waste and contaminated materials (e.g., absorbent
materials from a spill, used gloves) in a clearly labeled, sealed container.

o Disposal Method: Dispose of the waste through a licensed chemical waste disposal
company. Do not pour Squalene down the drain or dispose of it with general laboratory
trash.

» Contaminated Containers: Empty containers may retain product residues (vapors, liquid) and
should be treated as hazardous waste. Observe all warnings and precautions listed for the
product when handling empty containers.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure a safe working environment when handling Squalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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